Cas no 84712-98-1 (s-[acetamidomethyl]-n-[(vinyloxy)carbonyl]-l-cysteine)

• Product Name: s-[acetamidomethyl]-n-[(vinyloxy)carbonyl]-l-cysteine
• CAS No: 84712-98-1
• MF: C₉H₁₄N₂O₅S
• MW: 262.282861232758
• CID: 889213
• PubChem ID: 44147925
• Update Time: 2025-04-19

s-[acetamidomethyl]-n-[(vinyloxy)carbonyl]-l-cysteine Chemical and Physical Properties

Names and Identifiers

• s-[acetamidomethyl]-n-[(vinyloxy)carbonyl]-l-cysteine
• (2R)-3-(acetamidomethylsulfanyl)-2-(ethenoxycarbonylamino)propanoic acid
• NS00038632
• EINECS 283-789-6
• S-(Acetamidomethyl)-N-((vinyloxy)carbonyl)-L-cysteine
• DTXSID30233728
• 84712-98-1

• Inchi： 1S/C9H14N2O5S/c1-3-16-9(15)11-7(8(13)14)4-17-5-10-6(2)12/h3,7H,1,4-5H2,2H3,(H,10,12)(H,11,15)(H,13,14)/t7-/m0/s1
• InChI Key： WVPVRAHPOHEJQZ-ZETCQYMHSA-N
• SMILES： S(CNC(C)=O)C[C@@H](C(=O)O)NC(=O)OC=C

Computed Properties

• Exact Mass: 262.06234272g/mol
• Monoisotopic Mass: 262.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 130Ų